Cas no 22167-98-2 (2,4-Thiophenedisulfonamide)
2,4-Thiophenedisulfonamide structure
Product Name:2,4-Thiophenedisulfonamide
CAS No:22167-98-2
MF:C4H6N2O4S3
MW:242.296436786652
CID:261844
PubChem ID:211062
Update Time:2025-04-19
2,4-Thiophenedisulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Thiophenedisulfonamide
- thiophene-2,4-disulfonamide
- 2,4-Thiophenedi(sulfonamide)
- Disulfamido-2,4 thiophene [French]
- 22167-98-2
- BRN 0217573
- Disulfamido-2,4 thiophene
- DTXSID40176697
-
- Inchi: 1S/C4H6N2O4S3/c5-12(7,8)3-1-4(11-2-3)13(6,9)10/h1-2H,(H2,5,7,8)(H2,6,9,10)
- InChI Key: MCNVGCWBRVMJKE-UHFFFAOYSA-N
- SMILES: S(C1=CSC(=C1)S(N)(=O)=O)(N)(=O)=O
Computed Properties
- Exact Mass: 241.94908
- Monoisotopic Mass: 241.949
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.8
- Topological Polar Surface Area: 165Ų
Experimental Properties
- Density: 1.771
- Boiling Point: 566.6°Cat760mmHg
- Flash Point: 296.4°C
- Refractive Index: 1.647
- PSA: 120.32
2,4-Thiophenedisulfonamide Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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